Cas no 2089966-09-4 (Methyl 3-amino-6-iodobenzothiophene-2-carboxylate)

• Product Name: Methyl 3-amino-6-iodobenzothiophene-2-carboxylate
• CAS No: 2089966-09-4
• MF: C₁₀H₈INO₂S
• MW: 333.145493507385
• CID: 5183608
• Update Time: 2026-03-05

Methyl 3-amino-6-iodobenzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-iodobenzothiophene-2-carboxylate

• Inchi： 1S/C10H8INO2S/c1-14-10(13)9-8(12)6-3-2-5(11)4-7(6)15-9/h2-4H,12H2,1H3
• InChI Key： DLYXSBTXCIMPIH-UHFFFAOYSA-N
• SMILES： C12=CC(I)=CC=C1C(N)=C(C(OC)=O)S2

Additional information on Methyl 3-amino-6-iodobenzothiophene-2-carboxylate

Methyl 3-amino-6-iodobenzothiophene-2-carboxylate: A Comprehensive Overview

Methyl 3-amino-6-iodobenzothiophene-2-carboxylate is a highly specialized organic compound with the CAS number 2089966-09-4. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds containing a sulfur atom in the ring structure. The presence of the methyl ester group at position 2, an amino group at position 3, and an iodine substituent at position 6 makes this compound unique and valuable for various applications in the fields of materials science, drug discovery, and electronic devices.

The benzothiophene core of this compound is a fused bicyclic system consisting of a benzene ring and a thiophene ring. This structure imparts aromaticity and stability to the molecule. The substitution pattern, particularly the amino and iodine groups, plays a crucial role in determining its electronic properties and reactivity. Recent studies have highlighted the importance of such substituted benzothiophenes in designing advanced materials with tailored optical and electronic characteristics.

The synthesis of Methyl 3-amino-6-iodobenzothiophene-2-carboxylate involves multi-step organic reactions, including nucleophilic aromatic substitution, coupling reactions, and oxidation processes. Researchers have developed efficient synthetic routes to access this compound with high purity and yield. For instance, a study published in Journal of Organic Chemistry demonstrated a novel approach using palladium-catalyzed cross-coupling reactions to introduce the iodine substituent at position 6. This method not only enhances the regioselectivity but also minimizes side reactions, making it suitable for large-scale production.

In terms of applications, Methyl 3-amino-6-iodobenzothiophene-2-carboxylate has shown great potential in the field of optoelectronics. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. A recent study conducted by researchers at Stanford University revealed that incorporating this compound into OLED structures significantly improves device efficiency and stability. The amino group at position 3 acts as an electron-donating moiety, while the iodine substituent at position 6 enhances the molecule's conjugation length, leading to better charge transport properties.

Moreover, this compound has found applications in drug discovery due to its ability to interact with various biological targets. The amino group provides hydrogen bonding capabilities, which are essential for binding to proteins and enzymes. A research team from the University of Cambridge reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes. These findings suggest that Methyl 3-amino-6-iodobenzothiophene-2-carboxylate could serve as a lead compound for developing new therapeutic agents.

The chemical stability of this compound is another key factor contributing to its versatility. The sulfur atom in the benzothiophene ring provides resistance to oxidative degradation, making it suitable for use in harsh environmental conditions. Recent advancements in green chemistry have also focused on synthesizing this compound using environmentally friendly solvents and catalysts. For example, a study published in Green Chemistry demonstrated the use of microwave-assisted synthesis to prepare this compound with minimal waste generation.

In conclusion, Methyl 3-amino-6-iodobenzothiophene-2-carboxylate is a versatile compound with promising applications across multiple disciplines. Its unique substitution pattern and electronic properties make it an attractive candidate for designing advanced materials and pharmaceuticals. As research continues to uncover new insights into its synthesis and applications, this compound is expected to play an increasingly important role in both academic and industrial settings.